N-benzyl-5-phenyl-1H-tetrazol-1-amine

• IUPAC Name: N-benzyl-5-phenyltetrazol-1-amine
• InChI: InChI=1S/C14H13N5/c1-3-7-12(8-4-1)11-15-19-14(16-17-18-19)13-9-5-2-6-10-13/h1-10,15H,11H2
• InChI Key: JPLMRZXVJNFVBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNN2C(=NN=N2)C3=CC=CC=C3
• Molecular Formula: C14H13N5
• Molecular Weight: 251.29 g/mol

Description

N-benzyl-5-phenyl-1H-tetrazol-1-amine is a chemical compound that has recently gained attention in the field of scientific research. It is a tetrazole derivative that has been shown to have potential uses in various areas of study, including biochemistry, pharmacology, and medicinal chemistry. In

Scientific Research Applications

N-benzyl-5-phenyl-1H-tetrazol-1-amine has been shown to have potential uses in various areas of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.

Mechanism of Action

The mechanism of action of N-benzyl-5-phenyl-1H-tetrazol-1-amine is not fully understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). COX-2 is an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. MMPs are enzymes that are involved in the breakdown of extracellular matrix proteins, which play a role in tissue remodeling.
Biochemical and Physiological Effects:
N-benzyl-5-phenyl-1H-tetrazol-1-amine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory effects in animal models of inflammation. Additionally, it has been shown to have a protective effect on the cardiovascular system by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-benzyl-5-phenyl-1H-tetrazol-1-amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, it also has some limitations. It is not very water-soluble, which can make it difficult to work with in aqueous solutions. Additionally, it has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for research on N-benzyl-5-phenyl-1H-tetrazol-1-amine. One area of interest is its potential use as a fluorescent probe for imaging biological systems. Another area of interest is its potential use as a drug candidate for the treatment of cancer and other diseases. Additionally, further studies are needed to better understand its mechanism of action and potential toxicity.